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Compound of Interest

Compound Name: BTK inhibitor 19

Cat. No.: B13922734 Get Quote

For researchers and laboratory professionals engaged in drug development, the proper

disposal of chemical compounds such as BTK (Bruton's tyrosine kinase) inhibitor 19 is a critical

component of laboratory safety and environmental responsibility. As a potent, selective, and

covalent BTK inhibitor, this compound requires careful handling throughout its lifecycle,

including its final disposal.[1][2][3] Adherence to established safety protocols and waste

management regulations is paramount to protect both laboratory personnel and the

surrounding environment.

General Principles for Disposal
Chemical waste generators are responsible for determining if a discarded chemical is classified

as hazardous waste.[4] It is imperative to consult local, regional, and national hazardous waste

regulations to ensure complete and accurate classification and disposal.[4] The following

guidelines provide a general framework for the proper disposal of BTK inhibitor 19.

Key Disposal Considerations:

Consult the Safety Data Sheet (SDS): The SDS is the primary source of information for

handling and disposal. Although a specific SDS for "BTK inhibitor 19" was not publicly

available in the search, manufacturers and suppliers like MedchemExpress and InvivoChem

provide them upon request.[1][3][5]

Segregation of Waste: Chemical waste should be segregated based on its properties. Do not

mix incompatible materials. For instance, oxidizing agents should not be mixed with organic
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compounds or flammable materials.

Labeling: All waste containers must be clearly labeled with the chemical name and any

associated hazards. Use a chemical waste tag as soon as the first drop of waste is added to

the container.

Container Management: Waste containers should be appropriate for the type of chemical, in

good condition, and kept closed when not in use. Store waste in the laboratory where it was

generated until it is collected for disposal.

Experimental Protocol: General Disposal Procedure
for BTK Inhibitor 19
The following is a generalized, step-by-step procedure for the disposal of BTK inhibitor 19.

This protocol should be adapted to comply with your institution's specific safety guidelines and

local regulations.

Personal Protective Equipment (PPE): Before handling the chemical for disposal, ensure you

are wearing appropriate PPE, including safety goggles, a lab coat, and chemical-resistant

gloves.

Waste Characterization: Determine if the BTK inhibitor 19 waste is considered hazardous

according to your local regulations. Given its nature as a potent kinase inhibitor, it is likely to

be treated as hazardous waste.

Segregation:

Collect waste BTK inhibitor 19 (solid or in solution) in a designated, properly labeled

hazardous waste container.

Do not mix this waste with other chemical waste streams unless explicitly permitted by

your institution's waste management plan.

Any materials contaminated with BTK inhibitor 19, such as pipette tips, gloves, and

empty vials, should also be disposed of as hazardous waste.

Container Labeling:
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Clearly label the waste container with "Hazardous Waste" and the full chemical name:

"BTK inhibitor 19".

Indicate the major constituents and their approximate concentrations if it is a mixed waste

stream.

Note the date when the waste was first added to the container.

Storage:

Store the sealed waste container in a designated, secure, and well-ventilated satellite

accumulation area within the laboratory.

Ensure the storage area is away from general laboratory traffic and incompatible

chemicals.

Disposal Request:

Once the container is nearly full (typically around 75%), or as per your institution's

guidelines, arrange for its collection by your institution's Environmental Health and Safety

(EHS) department or a licensed hazardous waste disposal company.

Complete any required waste pickup forms, providing all necessary information about the

waste.

Quantitative Data for Waste Management
To ensure proper tracking and disposal, it is essential to maintain accurate records of the

chemical waste generated. The following table outlines the key quantitative and qualitative data

points to be recorded for each container of BTK inhibitor 19 waste.
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Parameter Description Example Entry

Chemical Name

The full, unambiguous name of

the chemical being disposed

of.

BTK inhibitor 19

CAS Number
The unique Chemical Abstracts

Service registry number.
2557174-19-1

Physical State
The state of the waste (e.g.,

solid, liquid, semi-solid).

Solid powder in vial / Liquid in

DMSO

Quantity
The amount of the chemical

waste in the container.
10 mg / 50 mL

Container Type
The material and size of the

waste container.
250 mL glass bottle

Start Date
The date the first waste was

added to the container.
2025-11-10

Location
The specific laboratory or room

where the waste is stored.

Building A, Room 123, Fume

Hood 4

Hazard Classification

The hazard categories as

determined by regulations

(e.g., toxic, flammable).

Toxic, Cytotoxic

Disposal Vendor
The company responsible for

the final disposal of the waste.
[To be filled in by EHS]

Manifest Number
The tracking number from the

hazardous waste manifest.
[To be filled in upon collection]

Logical Workflow for Chemical Waste Disposal
The following diagram illustrates the logical steps for the safe disposal of a chemical like BTK
inhibitor 19 in a research environment.
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Caption: Logical workflow for the safe disposal of laboratory chemical waste.
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By implementing these procedures, researchers can ensure that the disposal of BTK inhibitor
19 is conducted in a manner that is safe, compliant, and environmentally responsible.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13922734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

